Cas no 2229527-56-2 (2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine)

2-(2-Bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine is a fluorinated aromatic amine derivative with a bromo substituent, offering unique reactivity for synthetic applications. Its difluoropropanamine moiety enhances stability and influences electronic properties, making it valuable in pharmaceutical and agrochemical intermediates. The bromo and fluoro groups provide selective sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. The compound's rigid aromatic core and fluorine substitution contribute to improved metabolic stability and bioavailability in drug design. Suitable for controlled functionalization, it serves as a versatile building block in organofluorine chemistry and medicinal research. Handling requires standard precautions for halogenated and amine-containing compounds.

2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine structure

2229527-56-2 structure

Product Name:2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine

CAS No:2229527-56-2

MF:C₉H₉BrF₃N

MW:268.073672056198

CID:6173240

PubChem ID:165794930

Update Time:2025-10-29

2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine
- 2229527-56-2
- EN300-1970110
- Inchi： 1S/C9H9BrF3N/c10-8-2-1-5(11)3-6(8)7(4-14)9(12)13/h1-3,7,9H,4,14H2
- InChI Key： YTTBOZYFLSQUKP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C(C(F)F)CN)F

Computed Properties

Exact Mass: 266.98705g/mol
Monoisotopic Mass: 266.98705g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1970110-0.05g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	0.05g	$1068.0	2023-09-16
Enamine	EN300-1970110-0.1g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	0.1g	$1119.0	2023-09-16
Enamine	EN300-1970110-0.25g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	0.25g	$1170.0	2023-09-16
Enamine	EN300-1970110-0.5g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	0.5g	$1221.0	2023-09-16
Enamine	EN300-1970110-1.0g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	1g	$1272.0	2023-05-31
Enamine	EN300-1970110-2.5g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	2.5g	$2492.0	2023-09-16
Enamine	EN300-1970110-5.0g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	5g	$3687.0	2023-05-31
Enamine	EN300-1970110-10.0g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	10g	$5467.0	2023-05-31
Enamine	EN300-1970110-1g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	1g	$1272.0	2023-09-16
Enamine	EN300-1970110-5g	2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine	2229527-56-2	5g	$3687.0	2023-09-16

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Additional information on 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine

Research Brief on 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine (CAS: 2229527-56-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine (CAS: 2229527-56-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique amine derivative, featuring a bromo-fluorophenyl moiety and difluoropropane backbone, exhibits properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a building block for novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor for serotonin receptor modulators. The research team demonstrated that the bromo- and fluoro-substitutions on the phenyl ring, combined with the difluoropropanamine chain, create optimal electronic and steric properties for interaction with 5-HT receptor subtypes. The study reported significant improvements in blood-brain barrier penetration compared to non-fluorinated analogs, suggesting potential applications in neuropharmacology.

In parallel developments, the compound has been investigated as a key intermediate in the synthesis of kinase inhibitors. A recent patent application (WO2023056421) describes its use in preparing potent and selective FGFR (fibroblast growth factor receptor) inhibitors, with the difluoropropanamine moiety contributing to enhanced target binding and metabolic stability. The bromo-substitution at the 2-position of the phenyl ring was found to be crucial for subsequent cross-coupling reactions in structure-activity relationship studies.

Metabolic stability studies of 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine have yielded promising results. Research presented at the 2024 American Chemical Society National Meeting showed that the difluorination at the 3-position of the propane chain significantly reduces oxidative metabolism by cytochrome P450 enzymes, leading to improved pharmacokinetic profiles in preclinical models. This finding has important implications for the development of longer-acting pharmaceutical agents.

The safety profile of this compound has also been a focus of recent investigations. A 2024 toxicological assessment published in Chemical Research in Toxicology reported favorable results, with the compound showing minimal cytotoxicity in human hepatocyte assays up to concentrations of 100 μM. The study noted that the presence of fluorine atoms appears to mitigate potential reactive metabolite formation, a common issue with similar brominated compounds.

Looking forward, several pharmaceutical companies have included derivatives of 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine in their preclinical pipelines. Its versatility as a synthetic intermediate and promising biological activity profile suggest it may play an increasingly important role in the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of PROTAC (proteolysis targeting chimera) molecules.